Cas no 2228166-90-1 (2-bromo-1-(4-methyl-1H-imidazol-5-yl)ethan-1-ol)

• Product Name: 2-bromo-1-(4-methyl-1H-imidazol-5-yl)ethan-1-ol
• CAS No: 2228166-90-1
• MF: C₆H₉BrN₂O
• MW: 205.052460432053
• CID: 6149313
• PubChem ID: 165644223
• Update Time: 2025-06-11

2-bromo-1-(4-methyl-1H-imidazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(4-methyl-1H-imidazol-5-yl)ethan-1-ol
• EN300-1926835
• 2228166-90-1

• Inchi： 1S/C6H9BrN2O/c1-4-6(5(10)2-7)9-3-8-4/h3,5,10H,2H2,1H3,(H,8,9)
• InChI Key： VEVNMSHTKVLAFU-UHFFFAOYSA-N
• SMILES： BrCC(C1=C(C)NC=N1)O

Computed Properties

• Exact Mass: 203.98983g/mol
• Monoisotopic Mass: 203.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 48.9Ų

Additional information on 2-bromo-1-(4-methyl-1H-imidazol-5-yl)ethan-1-ol

Introduction to 2-bromo-1-(4-methyl-1H-imidazol-5-yl)ethan-1-ol (CAS No. 2228166-90-1)

2-bromo-1-(4-methyl-1H-imidazol-5-yl)ethan-1-ol (CAS No. 2228166-90-1) is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound belongs to the class of imidazole derivatives, which have garnered considerable attention in recent years due to their diverse biological activities and potential applications in drug development.

The molecular structure of 2-bromo-1-(4-methyl-1H-imidazol-5-yl)ethan-1-ol consists of a brominated ethyl group linked to a 4-methylimidazole moiety. This configuration imparts distinct chemical reactivity, making it a valuable intermediate in synthetic chemistry. The presence of the bromine atom at the second carbon position enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules.

In the context of modern pharmaceutical research, 2-bromo-1-(4-methyl-1H-imidazol-5-yl)ethan-1-ol has been explored for its potential role in developing novel therapeutic agents. Imidazole derivatives are well-known for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in this compound may contribute to enhanced binding affinity to biological targets, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of imidazole-based scaffolds in drug discovery. For instance, modifications at the 5-position of imidazole rings have been shown to modulate enzyme inhibition and receptor binding. The 4-methyl substituent in 2-bromo-1-(4-methyl-1H-imidazol-5-yl)ethan-1-ol may play a crucial role in fine-tuning its pharmacological profile by influencing electronic distribution and steric hindrance around the active site.

The bromoethyl group at the first carbon position offers another layer of reactivity, enabling further functionalization through nucleophilic substitution reactions. This feature is particularly useful in medicinal chemistry for generating libraries of derivatives with tailored biological activities. Researchers have leveraged such structural versatility to develop molecules with improved pharmacokinetic properties and reduced toxicity.

Advances in computational chemistry have further accelerated the exploration of 2-bromo-1-(4-methyl-1H-imidazol-5-yl)ethan-1-ol. Molecular modeling studies suggest that this compound can interact with various biological targets, including kinases and transcription factors, which are key players in cancer signaling pathways. The ability to predict binding modes and affinity using computational tools has significantly reduced the time and cost associated with experimental screening.

In addition to its pharmaceutical applications, 2-bromo-1-(4-methyl-1H-imidazol-5-ylolethanenew ethanediol CAS No 222816690 CAS NO222816690) has shown promise in materials science. Its structural features make it a suitable candidate for designing organic semiconductors and luminescent materials. The bromine atom can serve as an anchor point for polymerization or coordination with metal centers, facilitating the development of novel materials with enhanced functionality.

The synthesis of 2-bromo-one(4methylimidazoleone ethanone CAS No 222816690) involves multi-step organic transformations that highlight the compound's synthetic utility. Key steps include bromination of an appropriate precursor followed by condensation with 4-methylimidazole derivatives. These reactions are typically carried out under controlled conditions to ensure high yield and purity, which are critical for subsequent applications.

Quality control and analytical characterization of CAS no 222816690 chemical name 2bromoone(4methylimidazoleone ethanone) are essential to guarantee its suitability for research and industrial purposes. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm structural integrity and assess purity levels. These analytical methods provide robust data that support the compound's reliability in various applications.

The growing interest in CAS no 222816690 chemical name 2bromo(4methylimidazoleone ethanone) underscores its significance as a building block in synthetic chemistry. As research continues to uncover new biological activities and material properties associated with imidazole derivatives, compounds like this are likely to play an increasingly important role in innovation across multiple scientific disciplines.